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Compound of Interest

Compound Name: a-Bag Cell Peptide (1-7)

Cat. No.: B12391480

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary amino acid sequence, function,
and experimental analysis of a-Bag Cell Peptide (1-7) (a-BCP(1-7)), a neuroactive peptide
derived from the egg-laying hormone (ELH) prohormone in Aplysia californica.

Core Peptide Information

a-Bag Cell Peptide (1-7) is a heptapeptide fragment of the larger a-BCP(1-9). It is generated
through post-translational processing of the ELH prohormone within the neuroendocrine bag
cells of the marine mollusk Aplysia.[1][2] This peptide plays a significant role in modulating
neuronal activity within the abdominal ganglion.[1][3]

Primary Amino Acid Sequence

The primary structure of a-BCP(1-7) is a seven-residue amino acid chain.

Representation Sequence
Three-Letter Code Ala-Pro-Arg-Leu-Arg-Phe-Tyr
One-Letter Code APRLRFY

Physicochemical Properties
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Property Value Reference
Molecular Formula C44H67N1309 [4115][6]
Molecular Weight 922.08 Da [4115][6]
CAS Registry Number 87549-54-0 [41[6]

Biological Function and Signaling

a-BCP(1-7) functions as both a neurotransmitter and a hormone.[7] Its primary characterized
role is the inhibition of specific neurons within the left upper quadrant (LUQ) of the Aplysia
abdominal ganglion, including neurons L2, L3, L4, and L6.[1][6] It may also act as an
autoexcitatory transmitter, causing a slow depolarization of the bag cells themselves, similar to
what occurs during a burst discharge.[4]

Mechanism of Action & Signaling Pathway

The precise receptor for a-BCP(1-7) has not yet been definitively identified. However,
experimental evidence suggests it acts through a G-protein coupled receptor (GPCR). Studies
have shown that a-BCP reduces forskolin- and dopamine-stimulated cAMP levels in bag cells,
which is characteristic of a GPCR coupled to an inhibitory G-protein (Gi/o) that suppresses the
activity of adenylyl cyclase.

Below is a diagram illustrating the prohormone processing and the putative signaling pathway
for a-BCP.
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Prohormone Processing in Bag Cell Neuron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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